Cas no 1268132-38-2 (3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1268132-38-2
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6532805
• PubChem ID: 82159310
• Update Time: 2025-06-09

3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 3-(3-fluoro-4-methoxyphenyl)-2,2-dimethyl-

• Inchi： 1S/C13H15FO3/c1-13(2)10(11(13)12(15)16)7-4-5-9(17-3)8(14)6-7/h4-6,10-11H,1-3H3,(H,15,16)
• InChI Key： NRLQNNCPLAPUKO-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C(C2=CC=C(OC)C(F)=C2)C1(C)C

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 355.7±42.0 °C(Predicted)
• pka: 4.80±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(3-Fluoro-4-Methoxyphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 1268132-38-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and a carboxylic acid moiety. The presence of fluorine and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring in 3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is known to exhibit exceptional strain energy, which can be harnessed to design bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a potential lead in the development of anti-inflammatory agents and anticancer drugs. The fluorine atom on the phenyl ring further enhances the molecule's lipophilicity, which is a critical factor in determining drug bioavailability.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The combination of a rigid cyclopropane ring and a flexible phenyl group makes it an ideal candidate for studying molecular recognition and self-assembling systems. Recent experiments have demonstrated that 3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid can form supramolecular structures under specific conditions, opening new avenues for the design of advanced materials with tailored properties.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the introduction of substituents on the aromatic ring via electrophilic substitution. Researchers have also explored green chemistry approaches to enhance the sustainability of the synthesis process, aligning with current trends toward environmentally friendly chemical manufacturing.

From an analytical standpoint, the characterization of 3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided valuable insights into the molecule's conformational flexibility and electronic structure, which are crucial for understanding its reactivity and biological activity.

In conclusion, 3-(3-fluoro-4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, CAS No. 1268132-38-2, stands as a prime example of how structural complexity can lead to functional diversity in chemical compounds. With ongoing research uncovering new applications and properties, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.